Cas no 856596-02-6 (2-Mercaptopyrimidine-5-carbaldehyde)

• Product Name: 2-Mercaptopyrimidine-5-carbaldehyde
• CAS No: 856596-02-6
• MF: C₅H₄N₂OS
• MW: 140.163059234619
• CID: 4717622
• PubChem ID: 73425022
• Update Time: 2024-10-26

2-Mercaptopyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-MERCAPTOPYRIMIDINE-5-CARBALDEHYDE
• 2-Sulfanylpyrimidine-5-carbaldehyde
• 5-Pyrimidinecarboxaldehyde, 1,2-dihydro-2-thioxo-
• 856596-02-6
• DB-180431
• BS-50779
• SCHEMBL7944939
• 1,2-Dihydro-2-thioxo-5-pyrimidinecarboxaldehyde
• 2-sulfanylidene-1H-pyrimidine-5-carbaldehyde
• 2-Mercaptopyrimidine-5-carbaldehyde

• MDL： MFCD16988189
• Inchi： 1S/C5H4N2OS/c8-3-4-1-6-5(9)7-2-4/h1-3H,(H,6,7,9)
• InChI Key： DJHUPNYIUPLHMG-UHFFFAOYSA-N
• SMILES： S=C1N=CC(C=O)=CN1

Computed Properties

• Exact Mass: 140.00443393g/mol
• Monoisotopic Mass: 140.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6
• XLogP3: -0.4